4-((4-Ethoxy-2-nitrophenyl)amino)-2-((2-(2-hydroxyethoxy)ethyl)amino)-4-oxobutanoic acid

• IUPAC Name: 4-(4-ethoxy-2-nitroanilino)-2-[2-(2-hydroxyethoxy)ethylamino]-4-oxobutanoic acid
• InChI: InChI=1S/C16H23N3O8/c1-2-27-11-3-4-12(14(9-11)19(24)25)18-15(21)10-13(16(22)23)17-5-7-26-8-6-20/h3-4,9,13,17,20H,2,5-8,10H2,1H3,(H,18,21)(H,22,23)
• InChI Key: VUSGBSNVJVFKLE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)NC(=O)CC(C(=O)O)NCCOCCO)[N+](=O)[O-]
• Molecular Formula: C16H23N3O8
• Molecular Weight: 385.37 g/mol

Description

4-((4-Ethoxy-2-nitrophenyl)amino)-2-((2-(2-hydroxyethoxy)ethyl)amino)-4-oxobutanoic acid is a useful research compound. Its molecular formula is C16H23N3O8 and its molecular weight is 385.373. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Properties

Research into the antioxidant capabilities of similar compounds reveals insights into the potential applications of 4-hydroxycoumarin derivatives, including ethyl 2-[(4-hydroxy-2-oxo-2H-chromen-3-yl)(4-hydroxyphenyl)methyl]-3-oxobutanoate (SS-14) and others. These compounds have been investigated for their ability to act as scavengers in free radical systems, indicating a possible research path for exploring the antioxidant properties of the specified compound (Stanchev et al., 2009).

Corrosion Inhibition

The inhibitive effect of substituted oxadiazoles, including structures similar to the query compound, on corrosion processes has been studied. For example, the performance of oxadiazoles in preventing corrosion of mild steel in acidic environments was evaluated, suggesting that such compounds could be researched for their corrosion inhibiting properties (Lagrenée et al., 2001).

Synthetic Methodologies

Ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate-mediated Lossen rearrangement showcases a synthetic application involving the transformation of carboxylic acids to hydroxamic acids and ureas without racemization. This process illustrates the utility of nitrophenylsulfonyloxyimino derivatives in synthesizing biochemically significant molecules, highlighting a potential application area for the chemical compound (Thalluri et al., 2014).

Materials Science

Azo polymers incorporating nitrophenyl derivatives demonstrate the ability to undergo photoinduced birefringence, a property significant for reversible optical storage applications. This research into cooperative motion of polar side groups in amorphous polymers underscores the potential of nitrophenyl derivatives in developing advanced materials with controllable optical properties (Meng et al., 1996).